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Compound of Interest

Compound Name: Biotin-PEG4-acid

Cat. No.: B1667292 Get Quote

Technical Guide: Biotin-PEG4-acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Biotin-PEG4-acid, a versatile

biotinylation reagent. It includes key technical data, detailed experimental protocols for its

application in labeling biomolecules, and conceptual diagrams to illustrate its use in targeted

drug delivery.

Core Data Presentation
Biotin-PEG4-acid is a heterobifunctional molecule that combines biotin with a hydrophilic 4-

unit polyethylene glycol (PEG) spacer, terminating in a carboxylic acid group. This structure

imparts water solubility to the molecules it conjugates with and provides a spacer arm to reduce

steric hindrance in biotin-avidin/streptavidin binding.
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Property Value References

CAS Number 721431-18-1 [1][2][3][4][5]

Molecular Weight 491.60 g/mol [1][2][3][4][6]

Molecular Formula C₂₁H₃₇N₃O₈S [1][2][3]

Purity ≥95% [2][4]

Appearance White to off-white solid [7]

Solubility Water, DMSO, DMF [3][8]

Storage Conditions

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Protect from

moisture.

[1][3][7]

Experimental Protocols
The carboxylic acid group of Biotin-PEG4-acid requires activation to react with primary amines

(e.g., lysine residues on proteins). This is commonly achieved using carbodiimides like EDC (1-

Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of N-hydroxysuccinimide (NHS)

or Sulfo-NHS to form a more stable amine-reactive NHS ester.

Protocol 1: Two-Step Biotinylation of an Antibody using
EDC/NHS Activation
This protocol first activates Biotin-PEG4-acid and then adds the activated reagent to the

antibody solution.

Materials:

Biotin-PEG4-acid

Antibody (or other protein) in an amine-free buffer (e.g., PBS, MES, HEPES) at pH 7.2-8.0

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)
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NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: MES (2-(N-morpholino)ethanesulfonic acid) buffer, pH 4.5-6.0

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Desalting columns or dialysis equipment for buffer exchange and purification

Procedure:

Reagent Preparation:

Prepare a stock solution of Biotin-PEG4-acid (e.g., 10 mg/mL) in anhydrous DMF or

DMSO.

Prepare stock solutions of EDC and NHS (or Sulfo-NHS) in Activation Buffer or anhydrous

DMSO immediately before use.

Activation of Biotin-PEG4-acid:

In a microcentrifuge tube, combine Biotin-PEG4-acid with a molar excess of EDC and

NHS in Activation Buffer. A typical molar ratio is 1:1.5:1.5 (Biotin-PEG4-acid:EDC:NHS).

Incubate the reaction for 15-30 minutes at room temperature to form the NHS ester.

Biotinylation Reaction:

Add the activated Biotin-PEG4-acid solution to the antibody solution. The molar ratio of

the biotinylation reagent to the antibody will need to be optimized, but a starting point is a

20 to 50-fold molar excess.

Incubate the reaction for 30 minutes to 2 hours at room temperature, or on ice for 2 hours.

Purification:
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Remove excess, non-reacted biotinylation reagent using a desalting column or by dialysis

against PBS.

Storage:

Store the biotinylated antibody under the same conditions as the unlabeled antibody.

Protocol 2: Biotinylation of Cell Surface Proteins
This protocol outlines the biotinylation of proteins on the surface of living cells.

Materials:

Cells in suspension

Ice-cold PBS, pH 8.0

Biotin-PEG4-acid (activated as described in Protocol 1, or using an NHS-ester derivative

like NHS-PEG4-Biotin for simplicity)

Quenching Buffer: PBS containing 100 mM glycine or Tris

Procedure:

Cell Preparation:

Wash cells three times with ice-cold PBS (pH 8.0) to remove any amine-containing culture

media.

Resuspend the cells at a concentration of approximately 25 x 10⁶ cells/mL in ice-cold PBS

(pH 8.0).

Biotinylation:

Add the freshly activated Biotin-PEG4-acid (or NHS-PEG4-Biotin) to the cell suspension.

A final concentration of 2 mM is a common starting point.

Incubate for 30 minutes at room temperature. To minimize internalization of the biotin

reagent, the incubation can be performed at 4°C.
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Quenching and Washing:

Wash the cells three times with Quenching Buffer to stop the reaction and remove any

excess biotinylation reagent.

The biotinylated cells are now ready for subsequent applications, such as cell lysis followed by

affinity purification of the labeled surface proteins.

Mandatory Visualizations
Experimental Workflow for Protein Biotinylation
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Experimental Workflow for Protein Biotinylation
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Caption: A flowchart of the two-step protein biotinylation process.

Receptor-Mediated Endocytosis of a Biotinylated Drug
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Receptor-Mediated Endocytosis of a Biotinylated Drug

Extracellular Space

Intracellular Space

Biotinylated
Drug Conjugate

Biotin
Receptor

Binding

Endosome

Internalization

Lysosome

Fusion

Released
Drug

Drug Release

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1667292?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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